Cas no 1909287-11-1 (rac-methyl (3R,4S)-1-methyl-4-phenylpyrrolidine-3-carboxylate hydrochloride, trans)

• Product Name: rac-methyl (3R,4S)-1-methyl-4-phenylpyrrolidine-3-carboxylate hydrochloride, trans
• CAS No: 1909287-11-1
• CID: 4628140
• Update Time: 2025-07-02

rac-methyl (3R,4S)-1-methyl-4-phenylpyrrolidine-3-carboxylate hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• rac-methyl (3R,4S)-1-methyl-4-phenylpyrrolidine-3-carboxylate hydrochloride, trans

Additional information on rac-methyl (3R,4S)-1-methyl-4-phenylpyrrolidine-3-carboxylate hydrochloride, trans

Professional Introduction to Rac-Methyl (3R,4S)-1-Methyl-4-Phenylpyrrolidine-3-Carboxylate Hydrochloride, Trans (CAS No 1909287-11-1)

Rac-methyl (3R,4S)-1-methyl-4-phenylpyrrolidine-3-carboxylate hydrochloride, trans, is a sophisticated compound with significant implications in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 1909287-11-1, has garnered attention due to its unique structural properties and potential therapeutic applications. The intricate stereochemistry of this molecule, characterized by the presence of a trans configuration and specific chiral centers at the 3R and 4S positions, makes it a subject of considerable interest for researchers exploring novel pharmacological pathways.

The chemical structure of rac-methyl (3R,4S)-1-methyl-4-phenylpyrrolidine-3-carboxylate hydrochloride, trans, encompasses a pyrrolidine core substituted with a methyl group at the 1-position and a phenyl group at the 4-position. The carboxylate moiety at the 3-position and the hydrochloride salt form contribute to its solubility and stability, making it suitable for various pharmaceutical formulations. This compound's molecular architecture suggests potential interactions with biological targets that could be exploited for therapeutic benefits.

In recent years, there has been growing interest in the development of drugs that target central nervous system (CNS) disorders. The pyrrolidine scaffold is known to be present in several bioactive molecules that exhibit CNS activity. Rac-methyl (3R,4S)-1-methyl-4-phenylpyrrolidine-3-carboxylate hydrochloride, trans, represents a promising candidate in this domain due to its unique stereochemical configuration. Studies have indicated that the precise arrangement of substituents on the pyrrolidine ring can significantly influence the pharmacological properties of the molecule.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of chiral centers makes it a valuable building block for creating enantiomerically pure drugs, which are often required to achieve optimal therapeutic effects while minimizing adverse reactions. The trans configuration also contributes to the compound's stability and bioavailability, factors that are crucial for successful drug development.

Recent research has explored the pharmacokinetic profile of rac-methyl (3R,4S)-1-methyl-4-phenylpyrrolidine-3-carboxylate hydrochloride, trans. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings are particularly encouraging as they suggest that the compound could be developed into a viable therapeutic agent with a manageable pharmacokinetic profile. Furthermore, preliminary in vitro studies have indicated that this compound demonstrates potential interactions with enzymes and transporters involved in drug metabolism, which could influence its overall efficacy and safety.

The stereochemical purity of rac-methyl (3R,4S)-1-methyl-4-phenylpyrrolidine-3-carboxylate hydrochloride, trans, is another critical factor that has been extensively studied. The 3R and 4S configuration is believed to play a pivotal role in determining the compound's biological activity. Comparative studies have shown that enantiomers of similar structures can exhibit markedly different pharmacological effects. Therefore, ensuring high stereochemical purity is essential for achieving consistent and predictable therapeutic outcomes.

In addition to its potential as a drug intermediate, rac-methyl (3R,4S)-1-methyl-4-phenylpyrrolidine-3-carboxylate hydrochloride, trans, has been investigated for its role in chemical biology research. The compound's unique structure provides researchers with a valuable tool for studying enzyme mechanisms and receptor interactions. By using this compound as a probe molecule, scientists can gain insights into fundamental biological processes that may lead to new therapeutic strategies.

The synthesis of rac-methyl (3R,4S)-1-methyl-4-phenylpyrrolidine-3-carboxylate hydrochloride, trans, presents both challenges and opportunities for synthetic chemists. The need to achieve high enantiomeric purity requires sophisticated synthetic methodologies that often involve multiple steps and careful optimization. However， recent advancements in asymmetric synthesis have made it possible to produce this compound with greater efficiency and precision. These advancements not only facilitate the production of clinical-grade material but also open up new avenues for exploring related analogs with enhanced pharmacological properties.

The future prospects for rac-methyl (3R，4S)-1-methyl-4 phenylpyrrolidine - 3 carboxylic acid hydrochloride , trans are promising . As our understanding of CNS disorders continues to evolve , there will be an increasing demand for innovative therapeutic agents . This compound , with its unique structural features , holds significant potential as a lead molecule or intermediate in the development of novel drugs . Further research is warranted to fully elucidate its pharmacological profile and explore its therapeutic applications .